Cas no 1509341-46-1 (2-(2-methylphenyl)prop-2-en-1-amine)

• Product Name: 2-(2-methylphenyl)prop-2-en-1-amine
• CAS No: 1509341-46-1
• MF: C₁₀H₁₃N
• MW: 147.216922521591
• CID: 6204848
• PubChem ID: 82502523
• Update Time: 2025-07-01

2-(2-methylphenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylphenyl)prop-2-en-1-amine
• 1509341-46-1
• EN300-1832744

• Inchi： 1S/C10H13N/c1-8-5-3-4-6-10(8)9(2)7-11/h3-6H,2,7,11H2,1H3
• InChI Key： CLMQCCKTFASVIU-UHFFFAOYSA-N
• SMILES： NCC(=C)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 147.104799419g/mol
• Monoisotopic Mass: 147.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 2-(2-methylphenyl)prop-2-en-1-amine

2-(2-Methylphenyl)prop-2-en-1-amine: A Comprehensive Overview

2-(2-Methylphenyl)prop-2-en-1-amine is a versatile organic compound with the CAS number 1509341-46-1. This compound is characterized by its unique structure, which combines an aromatic ring with an enamine functional group. The molecule consists of a 2-methylphenyl group attached to a propenylamine backbone, making it a valuable intermediate in organic synthesis and a potential candidate for various applications in the pharmaceutical, agrochemical, and material science industries.

Recent advancements in synthetic chemistry have highlighted the importance of enamines as key intermediates in the construction of complex molecules. The enamine functionality in 2-(2-Methylphenyl)prop-2-en-1-amine allows for efficient conjugate additions, Michael acceptor reactivity, and other transformations that are pivotal in modern drug discovery and chemical synthesis. Researchers have demonstrated that this compound can serve as a building block for constructing bioactive molecules with potential applications in treating diseases such as cancer, inflammation, and neurodegenerative disorders.

The synthesis of 2-(2-Methylphenyl)prop-2-en-1-amine typically involves the reaction of 2-methylstyrene with ammonia or primary amines under specific conditions. This process often employs catalytic systems or microwave-assisted techniques to enhance reaction efficiency and selectivity. The resulting product is a stable compound with moderate solubility in organic solvents, making it suitable for further functionalization.

One of the most promising areas of research involving 2-(2-Methylphenyl)prop-2-en-1-amine is its role in medicinal chemistry. Studies have shown that this compound can act as a precursor for designing bioisosteres and mimics of natural products. For instance, its enamine functionality enables the formation of heterocyclic frameworks that are analogous to those found in alkaloids and other biologically active compounds. These frameworks have been shown to exhibit potent inhibitory activity against enzymes involved in cellular signaling pathways, such as kinases and proteases.

In addition to its role in drug discovery, 2-(2-Methylphenyl)prop-2-en-1-amine has also been explored for its potential in materials science. The compound's ability to undergo polymerization under certain conditions makes it a candidate for developing novel polymeric materials with tailored properties. Researchers are investigating its use in creating stimuli-responsive polymers that can respond to external factors such as temperature or pH changes, opening new avenues for applications in sensors, drug delivery systems, and adaptive materials.

The environmental impact of 2-(2-Methylphenyl)prop-2-en-1-amine has also been a topic of interest. Studies on its degradation pathways under aerobic and anaerobic conditions suggest that it can be metabolized by microorganisms into less toxic byproducts. This information is crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, 2-(2-Methylphenyl)prop-2-en-1-amine (CAS No. 1509341-46-1) is a multifaceted compound with significant potential across various fields of chemistry. Its enamine functionality, ease of synthesis, and compatibility with diverse reaction conditions make it an invaluable tool for researchers. As ongoing studies continue to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in both academic research and industrial innovation.